Cas no 2228135-17-7 (3-(3,3-dimethylcyclohexyl)butanoic acid)

3-(3,3-Dimethylcyclohexyl)butanoic acid is a cycloaliphatic carboxylic acid characterized by its unique structural features, including a dimethyl-substituted cyclohexyl ring and a butanoic acid side chain. This compound is valued for its potential as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its cycloaliphatic structure contributes to enhanced stability and controlled reactivity, making it suitable for applications requiring precise molecular modifications. The dimethyl substitution on the cyclohexyl ring may also influence steric and electronic properties, offering tailored functionality for specific synthetic pathways. The product is typically supplied in high purity to ensure consistent performance in research and industrial processes.
3-(3,3-dimethylcyclohexyl)butanoic acid structure
2228135-17-7 structure
Product Name:3-(3,3-dimethylcyclohexyl)butanoic acid
CAS No:2228135-17-7
MF:C12H22O2
MW:198.301884174347
CID:6073844
PubChem ID:146571906
Update Time:2025-10-14

3-(3,3-dimethylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,3-dimethylcyclohexyl)butanoic acid
    • EN300-1727568
    • SCHEMBL21963879
    • 2228135-17-7
    • Inchi: 1S/C12H22O2/c1-9(7-11(13)14)10-5-4-6-12(2,3)8-10/h9-10H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: AYRNBGVMCXUOOO-UHFFFAOYSA-N
    • SMILES: OC(CC(C)C1CCCC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 198.161979940g/mol
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3-(3,3-dimethylcyclohexyl)butanoic acid

Introduction to 3-(3,3-dimethylcyclohexyl)butanoic acid (CAS No. 2228135-17-7)

3-(3,3-dimethylcyclohexyl)butanoic acid, with the CAS number 2228135-17-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a cyclohexyl ring with two methyl substituents and a butanoic acid functional group. These structural elements contribute to its chemical stability and reactivity, making it a valuable compound for both academic research and industrial applications.

The chemical structure of 3-(3,3-dimethylcyclohexyl)butanoic acid can be represented as C14H26O2. The presence of the cyclohexyl ring and the butanoic acid group imparts specific physical and chemical properties to the molecule. For instance, the cyclohexyl ring provides a rigid structure that can influence the compound's conformational stability, while the carboxylic acid group confers acidic properties and potential reactivity in various chemical reactions.

In terms of physical properties, 3-(3,3-dimethylcyclohexyl)butanoic acid is a white crystalline solid at room temperature. It has a melting point of approximately 60-65°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in solution-based reactions and formulations.

The synthesis of 3-(3,3-dimethylcyclohexyl)butanoic acid typically involves multi-step processes that include the formation of the cyclohexyl ring with methyl substituents followed by the introduction of the butanoic acid group. One common synthetic route involves the alkylation of a cyclohexanone derivative with an appropriate Grignard reagent to form the substituted cyclohexane, which is then oxidized to the corresponding carboxylic acid. This synthetic pathway has been optimized in various studies to improve yield and purity, making it feasible for large-scale production.

In the pharmaceutical industry, 3-(3,3-dimethylcyclohexyl)butanoic acid has shown promise as a lead compound for drug development. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to modulate specific signaling pathways involved in inflammation. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. These findings suggest that 3-(3,3-dimethylcyclohexyl)butanoic acid could be developed into novel therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its pharmaceutical applications, 3-(3,3-dimethylcyclohexyl)butanoic acid has also been explored for its use in materials science. Its unique structural features make it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers have investigated its potential as a building block for self-assembling supramolecular structures and functional polymers. These materials could find applications in areas such as drug delivery systems, sensors, and coatings.

The environmental impact of 3-(3,3-dimethylcyclohexyl)butanoic acid is another important consideration. Studies have shown that this compound is biodegradable under certain conditions, which reduces its potential for long-term environmental persistence. However, further research is needed to fully understand its ecological effects and ensure its safe use in various applications.

In conclusion, 3-(3,3-dimethylcyclohexyl)butanoic acid (CAS No. 2228135-17-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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